Cas no 1155128-15-6 (4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide)

4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide structure
1155128-15-6 structure
Product Name:4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide
CAS No:1155128-15-6
MF:C6H7BrN2O
MW:203.036580324173
CID:2073644
PubChem ID:43411153
Update Time:2025-04-21

4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide
    • VRSVVBLXMYZMRD-UHFFFAOYSA-N
    • AKOS009087024
    • 4-BROMO-1-METHYL-1H-PYRROLE-2-CARBOXAMIDE
    • 1155128-15-6
    • SCHEMBL13835030
    • 4-bromo-1-methylpyrrole-2-carboxamide
    • Inchi: 1S/C6H7BrN2O/c1-9-3-4(7)2-5(9)6(8)10/h2-3H,1H3,(H2,8,10)
    • InChI Key: VRSVVBLXMYZMRD-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(N)=O)N(C)C=1

Computed Properties

  • Exact Mass: 201.97418g/mol
  • Monoisotopic Mass: 201.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 48Ų
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.